Cas no 1396678-40-2 (N-[4-(piperidin-1-yl)but-2-yn-1-yl]acetamide)

• Product Name: N-[4-(piperidin-1-yl)but-2-yn-1-yl]acetamide
• CAS No: 1396678-40-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5795911
• Update Time: 2025-10-22

N-[4-(piperidin-1-yl)but-2-yn-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-piperidin-1-ylbut-2-ynyl)acetamide
• N-[4-(piperidin-1-yl)but-2-yn-1-yl]acetamide

• Inchi： 1S/C11H18N2O/c1-11(14)12-7-3-6-10-13-8-4-2-5-9-13/h2,4-5,7-10H2,1H3,(H,12,14)
• InChI Key： LTRGQQAGFNOICF-UHFFFAOYSA-N
• SMILES： C(NCC#CCN1CCCCC1)(=O)C

Additional information on N-[4-(piperidin-1-yl)but-2-yn-1-yl]acetamide

N-[4-(Piperidin-1-yl)but-2-yn-1-yl]Acetamide: A Comprehensive Overview

N-[4-(Piperidin-1-yl)but-2-yn-1-yl]acetamide, also known by its CAS number 1396678-40-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an acetylamide group, making it a versatile molecule for various applications. Recent studies have highlighted its potential in drug development, particularly in the context of its ability to modulate cellular pathways and interact with biological targets.

The synthesis of N-[4-(Piperidin-1-yl)but-2-yn-1-yl]acetamide involves a multi-step process that typically begins with the preparation of the piperidine derivative. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, particularly in forming the butynyl group. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis, which offers advantages in terms of reaction time and yield. These advancements underscore the importance of optimizing synthetic methodologies to meet the demands of large-scale production.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Recent studies have demonstrated that N-[4-(Piperidin-1-yl)but-2-yn-1-yl]acetamide exhibits significant bioactivity, particularly in modulating enzyme activity and influencing cellular signaling pathways. For instance, experiments conducted using cell lines have shown that this compound can inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary pharmacokinetic studies indicate that the compound has favorable absorption and distribution properties, making it a strong candidate for further preclinical testing.

The structural features of N-[4-(Piperidin-1-yl)but-2-yn-1-yl]acetamide play a crucial role in its biological activity. The presence of the piperidine ring contributes to the molecule's lipophilicity, which enhances its ability to cross cellular membranes. Additionally, the triple bond within the butynyl group introduces rigidity to the molecule, potentially influencing its interactions with biological targets. Computational modeling studies have been instrumental in elucidating these structural effects, providing valuable insights into the design of more potent analogs.

In terms of safety and toxicity profiles, initial assessments suggest that N-[4-(Piperidin-1-yl)but-2-yn-1-yl]acetamide has a relatively low toxicity profile at therapeutic doses. However, further studies are required to fully characterize its long-term effects and potential for adverse reactions. Regulatory agencies have emphasized the importance of conducting thorough safety evaluations before advancing such compounds into clinical trials.

In conclusion, N-[4-(Piperidin-1-yl)but-2-yn-1-yl]acetamide, with its CAS number 1396678- strong>, represents a promising compound with diverse applications in drug discovery and development. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical science.